Cas no 2097979-29-6 (6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 2097979-29-6
• MF: C₁₀H₈FN₃OS
• MW: 237.253423690796
• CID: 5726818
• PubChem ID: 137025499
• Update Time: 2025-06-13

6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoropyridin-3-yl)-2-methylsulfanyl-1H-pyrimidin-6-one
• 2097979-29-6
• 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one
• AKOS026714345
• F1967-3494
• 4(3H)-Pyrimidinone, 6-(5-fluoro-3-pyridinyl)-2-(methylthio)-

• Inchi： 1S/C10H8FN3OS/c1-16-10-13-8(3-9(15)14-10)6-2-7(11)5-12-4-6/h2-5H,1H3,(H,13,14,15)
• InChI Key： LKGMXUXVQVWDNP-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(N1)=O)C1C=NC=C(C=1)F

Computed Properties

• Exact Mass: 237.03721122g/mol
• Monoisotopic Mass: 237.03721122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 395.4±52.0 °C(Predicted)
• pka: 5.89±0.50(Predicted)

Additional information on 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one

Research Brief on 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one (CAS: 2097979-29-6)

6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one (CAS: 2097979-29-6) is a novel pyrimidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications in drug discovery, especially in the development of kinase inhibitors. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further pharmacological evaluation.

The synthesis of 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one involves a multi-step process that includes the condensation of 5-fluoropyridine-3-carbaldehyde with thiourea, followed by methylation to introduce the methylthio group. The compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its structural integrity. Its physicochemical properties, including solubility and stability, have been evaluated to assess its suitability for further drug development.

Recent in vitro studies have demonstrated that 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one exhibits inhibitory activity against several kinases, including those involved in cancer progression and inflammatory pathways. Preliminary data suggest that the compound has a favorable selectivity profile, with minimal off-target effects. Molecular docking studies have further elucidated its binding interactions with key kinase domains, providing insights into its mechanism of action.

In addition to its kinase inhibitory properties, 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one has shown potential as a modulator of cellular signaling pathways. Studies have indicated that it can influence the activity of transcription factors and downstream effectors, making it a valuable tool for probing biological mechanisms. Its fluoropyridine moiety is believed to contribute to its enhanced binding affinity and metabolic stability, which are critical for its pharmacological profile.

Despite these promising findings, further research is needed to fully understand the therapeutic potential of 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models of disease. The compound's unique chemical structure and biological activity make it a compelling subject for future investigations in the field of medicinal chemistry.

In conclusion, 6-(5-fluoropyridin-3-yl)-2-(methylthio)pyrimidin-4(3H)-one (CAS: 2097979-29-6) represents a promising scaffold for the development of novel kinase inhibitors and other therapeutic agents. Its synthesis, characterization, and preliminary biological evaluations highlight its potential as a valuable addition to the chemical biology toolkit. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.